2-Bromo-5-(3-nitrophenoxy)-1,3,4-thiadiazole
Overview
Description
“2-Bromo-5-(3-nitrophenoxy)-1,3,4-thiadiazole” is a complex organic compound. It contains several functional groups including a bromo group, a nitro group, a phenoxy group, and a thiadiazole ring .
Molecular Structure Analysis
The molecular formula of “this compound” is C11H8BrNO3S, with an average mass of 314.155 Da and a monoisotopic mass of 312.940826 Da .Scientific Research Applications
Synthesis and Reactivity
- The synthesis of 2-amino-5-bromo-1,3,4-thiadiazoles and their reactivity as ambident nucleophiles in various reactions has been reported, suggesting amine-imine tautomerism with corresponding Δ2-1,3,4-thiadiazolines (Werber, Buccheri, & Gentile, 1977).
Photodynamic Therapy and Fluorescence Properties
- Research has explored the use of thiadiazole derivatives as photosensitizers in photodynamic therapy for cancer treatment, highlighting their good fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial Activity
- Novel methylene bridged benzisoxazolyl imidazo[2,1-b][1,3,4]thiadiazoles have been synthesized and tested for their antibacterial and antifungal activities, with some compounds displaying very good activity (Lamani, Shetty, Kamble, & Khazi, 2009).
Corrosion Inhibition
- Certain thiadiazole derivatives have been studied for their properties as corrosion inhibitors for metals in acidic environments, indicating their potential application in materials science (Tang, Yang, Yin, Liu, Wan, & Wang, 2009).
Quantum Chemical Analysis
- Detailed quantum chemical and theoretical charge density analysis of thiadiazole derivatives have been conducted to understand the nature of intermolecular interactions in their crystal structures (Sowmya, Kumar, Kumar, & Karki, 2020).
Anticancer Properties
- Some thiadiazole derivatives have undergone evaluation for their anticancer activity, with specific compounds showing promise in inhibiting cancer cell lines (Noolvi, Patel, Singh, Gadad, Cameotra, & Badiger, 2011).
properties
IUPAC Name |
2-bromo-5-(3-nitrophenoxy)-1,3,4-thiadiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrN3O3S/c9-7-10-11-8(16-7)15-6-3-1-2-5(4-6)12(13)14/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFBGPQSOZCOQGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC2=NN=C(S2)Br)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrN3O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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